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Compound of Interest

Compound Name: (-)-Ethyl 2-bromobutyrate

Cat. No.: B12732416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and
disposal of (-)-Ethyl 2-bromobutyrate. It is intended for laboratory personnel, researchers, and
professionals in the field of drug development who may work with this compound. This
document includes details on its chemical and physical properties, hazard classifications,
toxicological data, emergency procedures, and experimental protocols.

Chemical and Physical Properties

(-)-Ethyl 2-bromobutyrate is a chiral ester that serves as a valuable intermediate in organic
synthesis, particularly in the pharmaceutical and agrochemical industries.[1] A thorough
understanding of its physical and chemical properties is essential for its safe handling.
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Property Value Reference
CAS Number 533-68-6 [2]
Molecular Formula CeH11BrO2 [2][3]
Molecular Weight 195.05 g/mol [2]
Appearance Colorless to light yellow liquid [3]

Boiling Point 177 °C (lit.) [2]

Density 1.321 g/mL at 25 °C (lit.) [2]

Flash Point 56 °C (132.8 °F) - closed cup [2]

Refractive Index n20/D 1.447 (lit.) [2]

- Insoluble in water. Soluble in
Solubility [3]
alcohol and ether.

Stabilit Stable under normal -
abili
Y conditions.

Hazard Identification and Classification

(-)-Ethyl 2-bromobutyrate is classified as a hazardous substance and requires careful
handling to prevent exposure and ensure laboratory safety.

GHS Hazard Classification:

Hazard Class Category
Flammable Liquids Category 3
Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity - Single Exposure
) o Category 3
(Respiratory Tract Irritation)
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Signal Word: Danger

Hazard Statements:

e H226: Flammable liquid and vapor.[4]

e H302: Harmful if swallowed.[4]

e H314: Causes severe skin burns and eye damage.
e H318: Causes serious eye damage.[4]

o H335: May cause respiratory irritation.[5]

Toxicological Information

Exposure to (-)-Ethyl 2-bromobutyrate can have significant health effects. The toxicological
properties have not been fully investigated, and it should be handled with the utmost care.

Toxicity Metric Value Species Reference

LD50 Oral 2000 mg/kg Rat

Routes of Exposure: Inhalation, ingestion, skin and eye contact.
Health Effects:

 Inhalation: May cause respiratory irritation.[5] Vapors may lead to coughing, wheezing, and
severe irritation of the nose and throat.

o Skin Contact: Causes severe skin burns.[3] Prolonged contact can lead to rashes and
chemical burns.

o Eye Contact: Causes serious eye damage.[4] Direct splashes can result in chemical burns. It
is also a lachrymator, meaning it can induce tearing.

 Ingestion: Harmful if swallowed.[4]
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Safety and Handling Precautions

Adherence to strict safety protocols is mandatory when working with (-)-Ethyl 2-
bromobutyrate.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Use impervious gloves (e.g., nitrile rubber) and wear protective clothing to
prevent skin contact.

» Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood. If
ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge.

Handling:

» Avoid breathing vapors or mist.

Do not get in eyes, on skin, or on clothing.

Keep away from open flames, hot surfaces, and sources of ignition.[3]

Use spark-proof tools and explosion-proof equipment.

Take precautionary measures against static discharge.

Handle product only in a closed system or with appropriate exhaust ventilation.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and flame.

Store in a corrosives area.

Incompatible materials include acids, bases, strong oxidizing agents, and reducing agents.
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First Aid Measures

In case of exposure, immediate medical attention is required.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get immediate medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get immediate medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate
medical attention.

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,
silica gel, acid binder, universal binder, sawdust) and place it in a suitable, closed container
for disposal. Use spark-proof tools and explosion-proof equipment.

Experimental Protocols

(-)-Ethyl 2-bromobutyrate is a key reagent in various chemical syntheses. Below are
representative experimental workflows.

Atom Transfer Radical Polymerization (ATRP)

(-)-Ethyl 2-bromobutyrate and its close analog, ethyl 2-bromoisobutyrate, are widely used as
initiators in Atom Transfer Radical Polymerization (ATRP) to synthesize well-defined polymers.
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Figure 1: Experimental workflow for Atom Transfer Radical Polymerization (ATRP) using (-)-
Ethyl 2-bromobutyrate as an initiator.

A detailed protocol for the ATRP of methyl methacrylate (MMA) using a similar initiator involves
the following steps:

o Deoxygenation of Catalyst: Add Cu(l)Br and a magnetic stir bar to a dry Schlenk flask. Seal
the flask and deoxygenate with three freeze-pump-thaw cycles.

o Preparation of Polymerization Solution: In a separate flask under an inert atmosphere (N2),
add toluene, MMA, and the ligand (e.g., N-propyl-2-pyridylmethanimine).

« Initiation: Subject the polymerization solution to three freeze-pump-thaw cycles. Heat the
solution to the desired temperature (e.g., 90 °C) with constant stirring. Once the temperature
is stable, add the initiator, (-)-ethyl 2-bromobutyrate, under N2 to start the polymerization.

e Monitoring and Termination: Samples can be taken periodically to monitor the conversion
and molecular weight. The polymerization is terminated by exposing the reaction to air.

« Purification: The polymer is isolated by precipitation in a suitable non-solvent.[8]

Use in Pharmaceutical Synthesis

(-)-Ethyl 2-bromobutyrate is an important intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[9] For example, it is used in the synthesis of Efaroxan, an
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02-adrenergic antagonist.[6]
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Figure 2: Logical relationship of (-)-Ethyl 2-bromobutyrate as a building block in
pharmaceutical synthesis.

Reactivity and Stability

(-)-Ethyl 2-bromobutyrate is a reactive compound due to the presence of the bromine atom,

which is a good leaving group.

o Hydrolysis: The compound can undergo hydrolysis in the presence of water, and the rate is
significantly affected by the pH. In alkaline solutions, both the bromo-alkyl bond and the ester

group can be hydrolyzed.[10][11]
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» Nucleophilic Substitution: It readily undergoes nucleophilic substitution reactions where the
bromide is displaced by a nucleophile. This reactivity is harnessed in various organic
syntheses.

o Incompatibilities: It is incompatible with strong acids, strong bases, strong oxidizing agents,
and reducing agents.

o Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,
carbon dioxide, and hydrogen bromide gas.

Disposal Considerations

Waste material must be disposed of in accordance with local, regional, and national
regulations. As a hazardous waste, it should be handled by a licensed disposal company. Do
not empty into drains. Contaminated packaging should be treated as the product itself.

Conclusion

(-)-Ethyl 2-bromobutyrate is a valuable chemical intermediate with significant applications in
research and industry. However, its hazardous nature necessitates strict adherence to safety
protocols. This guide provides essential information to ensure its safe handling and use. All
personnel working with this compound should be thoroughly trained on its hazards and the
necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/79039
https://pubchem.ncbi.nlm.nih.gov/compound/79039
https://store.apolloscientific.co.uk/storage/msds/OR15008_msds.pdf
https://www.nbinno.com/?news/PCV-ethyl-2-bromoisobutyrate-synthesis-properties-and-applications
https://www.fishersci.com/shop/products/ethyl-2-bromoisobutyrate-98-thermo-scientific-1/AAB2278518
https://www.fishersci.com/shop/products/ethyl-2-bromoisobutyrate-98-thermo-scientific-1/AAB2278518
https://www.researchgate.net/post/How-can-I-synthesize-amine-based-ATRP-initiator
http://polymer.chem.cmu.edu/~kmatweb/published/our_group/1998/MMAInitiators.pdf
https://www.tandfonline.com/doi/abs/10.1080/00986440490261863
https://www.researchgate.net/publication/289490369_Kinetic_study_of_the_hydrolysis_of_ethyl-2-bromoisobutyrate_in_two-phase_medium
https://www.benchchem.com/product/b12732416#safety-and-handling-of-ethyl-2-bromobutyrate
https://www.benchchem.com/product/b12732416#safety-and-handling-of-ethyl-2-bromobutyrate
https://www.benchchem.com/product/b12732416#safety-and-handling-of-ethyl-2-bromobutyrate
https://www.benchchem.com/product/b12732416#safety-and-handling-of-ethyl-2-bromobutyrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12732416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12732416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12732416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

